2-chloro-1-N,3-N-dimethylbenzene-1,3-diamine

• IUPAC Name: 2-chloro-1-N,3-N-dimethylbenzene-1,3-diamine
• InChI: InChI=1S/C8H11ClN2/c1-10-6-4-3-5-7(11-2)8(6)9/h3-5,10-11H,1-2H3
• InChI Key: JCQOUSISYGYBGO-UHFFFAOYSA-N
• Canonical SMILES: CNC1=C(C(=CC=C1)NC)Cl
• Molecular Formula: C8H11ClN2
• Molecular Weight: 170.64 g/mol
• CAS RN: 1378759-84-2

Description

2-chloro-1-N,3-N-dimethylbenzene-1,3-diamine, also known as 2-CDMBD, is a chemical compound that has gained interest in scientific research due to its potential applications in the field of medicine. This compound has been synthesized using various methods and has shown promising results in preclinical studies. In

Scientific Research Applications

Gas Separation Membranes

A novel diamine with ether and phenyl linkages was utilized to prepare series of solution-processable aromatic poly(ether imide)s (PEIs), showing excellent solubility, thermal stability, and mechanical properties. These PEIs are potential candidates for high-performance gas separation membrane applications due to their ability to form flexible and transparent films with high optical transparency and almost no color, alongside their significant tensile strengths and elongations at breakage (Dinari, Ahmadizadegan, & Asadi, 2015).

Advanced Polymer Synthesis

New polyamides and polyimides were derived from a diamine containing noncoplanar and flexible aryl ether units, showcasing amorphous nature, solubility in a variety of organic solvents, and high thermal stability. These materials offer potential for various advanced applications due to their amorphous nature and excellent solubility, allowing for the production of polymer films with a range of mechanical and thermal properties (Liaw, Liaw, & Jeng, 1998).

Organosoluble Polyimides for Flexible Electronics

New organosoluble polyimides based on flexible diamine demonstrated wide-angle X-ray diffraction diagrams revealing amorphous character, solubility in a variety of solvents, and thermal stability up to 450°C. Such properties make these polyimides suitable for applications in flexible electronics, where solubility, processability, and thermal stability are crucial (Liaw, Liaw, & Yu, 2001).

Suzuki Cross-Coupling Reactions

A commercially available 1,2-diamine was found to be an effective ligand for metal-catalyzed cross-couplings of unactivated alkyl electrophiles at room temperature. This discovery opens up new pathways for alkyl-alkyl Suzuki reactions of unactivated secondary alkyl halides with alkylboranes, providing a new method for constructing complex molecules at lower temperatures (Saito & Fu, 2007).